Cas no 2227827-04-3 ((3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid)

• Product Name: (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid
• CAS No: 2227827-04-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6266803
• PubChem ID: 165706517
• Update Time: 2025-06-30

(3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid
• 2227827-04-3
• EN300-1754534
• (3R)-3-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}-3-hydroxypropanoic acid

• Inchi： 1S/C12H17NO4/c1-13(2)7-9-5-8(3-4-10(9)14)11(15)6-12(16)17/h3-5,11,14-15H,6-7H2,1-2H3,(H,16,17)/t11-/m1/s1
• InChI Key： JPYXNWDOAFEHET-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(=C(C=1)CN(C)C)O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 81Ų

Additional information on (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid

Introduction to (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid (CAS No. 2227827-04-3)

Introduction and Overview

The compound (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid, identified by the CAS registry number 2227827-04-3, is a structurally complex organic molecule with significant potential in the fields of pharmacology and biochemistry. This compound has garnered attention due to its unique chemical structure, which combines aromatic rings, hydroxyl groups, and dimethylamino substituents, making it a promising candidate for various biological applications. Recent studies have highlighted its role in neuroprotective activities, antitumor properties, and its potential as a lead compound in drug discovery.

Chemical Structure and Synthesis

The molecular structure of (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid is characterized by a chiral center at the third carbon atom, which imparts optical activity to the molecule. The presence of a dimethylamino group attached to the aromatic ring introduces steric and electronic effects that influence its interactions with biological systems. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and stereoselective reductions, ensuring the correct stereochemistry at the chiral center. Researchers have optimized these synthetic pathways to achieve high yields and purity, which are critical for subsequent biological evaluations.

Biological Activity and Applications

Recent advancements in pharmacological research have demonstrated that (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid exhibits potent neuroprotective effects in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate neurotrophic factors and reduce oxidative stress has been extensively studied, providing insights into its therapeutic potential. Additionally, this compound has shown significant antitumor activity against various cancer cell lines, particularly through its ability to induce apoptosis and inhibit tumor angiogenesis.

Furthermore, studies have explored its role in modulating the central nervous system, where it demonstrates potential as an anxiolytic agent. Preclinical trials have indicated that it can enhance GABAergic transmission, thereby reducing anxiety-related behaviors in animal models. These findings underscore its versatility as a compound with multiple therapeutic applications.

Mechanistic Insights and Future Directions

The mechanistic underpinnings of the biological activities of (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid are being actively investigated. Researchers have employed advanced techniques such as X-ray crystallography, molecular docking studies, and metabolomics analysis to elucidate its interaction with cellular targets. For instance, its ability to bind to specific receptors involved in neuroprotection and apoptosis has been confirmed through high-resolution structural studies.

Future research directions include exploring its efficacy in clinical trials, optimizing its pharmacokinetic properties for better bioavailability, and investigating its safety profile for long-term use. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new therapeutic potentials for this compound.

Conclusion

In summary, (3R)-3-{3-(dimethylamino)methyl-4-hydroxyphenyl}-3-hydroxypropanoic acid (CAS No. 2227827-04-3) is a multifaceted compound with promising applications in the fields of neuroscience, oncology, and psychiatry. Its unique chemical structure, coupled with recent advancements in understanding its biological mechanisms, positions it as a valuable tool in drug development. As research continues to unfold, this compound holds the potential to contribute significantly to the advancement of personalized medicine and the treatment of complex diseases.